Cas no 29784-85-8 ((3S,3As,5aR,5bR,7aR,8R,11aR,11bR,13aR,13bS)-3-(2-hydroxypropan-2-yl)-5a,5b,8,11a,13b-pentamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysene-8-carboxylic acid)

• Product Name: (3S,3As,5aR,5bR,7aR,8R,11aR,11bR,13aR,13bS)-3-(2-hydroxypropan-2-yl)-5a,5b,8,11a,13b-pentamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysene-8-carboxylic acid
• CAS No: 29784-85-8
• MF: C₃₀H₅₀O₃
• MW: 458.716209888458
• CID: 258143
• Update Time: 2024-02-29

(3S,3As,5aR,5bR,7aR,8R,11aR,11bR,13aR,13bS)-3-(2-hydroxypropan-2-yl)-5a,5b,8,11a,13b-pentamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysene-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• A'-Neogammaceran-23-oicacid, 22-hydroxy- (8CI,9CI)
• 1H-Cyclopenta[a]chrysene,A'-neogammaceran-23-oic acid deriv.
• Phlebic acid B
• (3S,3As,5aR,5bR,7aR,8R,11aR,11bR,13aR,13bS)-3-(2-hydroxypropan-2-yl)-5a,5b,8,11a,13b-pentamethyl-1,2
• (3S,3As,5aR,5bR,7aR,8R,11aR,11bR,13aR,13bS)-3-(2-hydroxypropan-2-yl)-5a,5b,8,11a,13b-pentamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysene-8-carboxylic acid

• Inchi： 1S/C30H50O3/c1-25(2,33)19-11-16-26(3)20(19)12-17-29(6)22(26)9-10-23-27(4)14-8-15-28(5,24(31)32)21(27)13-18-30(23,29)7/h19-23,33H,8-18H2,1-7H3,(H,31,32)/t19-,20-,21+,22+,23+,26-,27-,28+,29+,30+/m0/s1
• InChI Key： RRQHHAPWCFYBIE-HTTDTYSWSA-N
• SMILES： OC(C)(C)[C@H]1CC[C@@]2(C)[C@H]1CC[C@]1(C)[C@@H]2CC[C@@H]2[C@@]3(C)CCC[C@](C(=O)O)(C)[C@@H]3CC[C@@]12C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 834
• XLogP3: 8.4
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Hopanoids